Cas no 2290423-09-3 (5-(2,5-Dibromophenyl)thiazol-2-amine)

• Product Name: 5-(2,5-Dibromophenyl)thiazol-2-amine
• CAS No: 2290423-09-3
• MF: C₉H₆Br₂N₂S
• MW: 334.03
• CID: 5083199
• Update Time: 2026-03-01

5-(2,5-Dibromophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dibromophenyl)thiazol-2-amine

• Inchi： 1S/C9H6Br2N2S/c10-5-1-2-7(11)6(3-5)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： JSLNYZUMDJVLSF-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)Br)C1SC(N)=NC=1)Br

Additional information on 5-(2,5-Dibromophenyl)thiazol-2-amine

5-(2,5-Dibromophenyl)thiazol-2-amine: A Comprehensive Overview

5-(2,5-Dibromophenyl)thiazol-2-amine (CAS No. 2290423-09-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and dibromophenyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 5-(2,5-Dibromophenyl)thiazol-2-amine consists of a thiazole ring attached to a 2,5-dibromophenyl group. The thiazole ring, known for its versatility and biological significance, is a common scaffold in drug discovery. The presence of bromine atoms in the phenyl group adds to the compound's lipophilicity and influences its pharmacokinetic properties.

Recent studies have explored the potential of 5-(2,5-Dibromophenyl)thiazol-2-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activity of certain kinases that are implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 5-(2,5-Dibromophenyl)thiazol-2-amine has demonstrated anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacological profile of 5-(2,5-Dibromophenyl)thiazol-2-amine has also been investigated in preclinical models. Animal studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are crucial for the development of orally administered drugs with sustained therapeutic effects.

Safety and toxicity assessments are essential components of drug development. Preliminary toxicity studies on 5-(2,5-Dibromophenyl)thiazol-2-amine have indicated that it is well-tolerated at therapeutic doses. However, further long-term safety studies are necessary to fully evaluate its potential side effects and ensure its safety for clinical use.

The synthesis of 5-(2,5-Dibromophenyl)thiazol-2-amine involves several steps, including the formation of the thiazole ring and the introduction of the dibromophenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization.

In conclusion, 5-(2,5-Dibromophenyl)thiazol-2-amine (CAS No. 2290423-09-3) is a promising compound with a diverse range of biological activities. Its potential applications in neurodegenerative diseases and inflammatory disorders make it an attractive target for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for advancing medical treatments in these areas.